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Compound of Interest

Compound Name: Butyl(3-methoxypropyl)amine

Cat. No.: B15251572

An In-depth Technical Guide on the Physicochemical Properties of 3-Methoxypropylamine

Introduction

This technical guide provides a comprehensive overview of the physicochemical properties of
3-Methoxypropylamine (MOPA), a versatile primary amine with significant applications across
various industrial sectors. This document is intended for researchers, scientists, and drug
development professionals, offering detailed data, a discussion of its chemical characteristics,
and a general methodology for property determination.

Note on Nomenclature: The information presented herein pertains to 3-Methoxypropylamine
(CAS No. 5332-73-0). While the initial request specified "Butyl(3-methoxypropyl)amine,” the
extensive body of available scientific and safety data points towards the widespread use and
documentation of the primary amine, 3-Methoxypropylamine.

Chemical Identity and Structure

e Chemical Name: 3-Methoxypropylamine

e Synonyms: 1-Amino-3-methoxypropane, 3-Aminopropyl methyl ether, 3-MPA, 3-Methoxy-1-
propanamine[1][2]

« CAS Number: 5332-73-0[1]

e Molecular Formula: C4H11NO[3][4]
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e Molecular Weight: 89.14 g/mol [5]
e Chemical Structure:

Physicochemical Properties

The physicochemical properties of 3-Methoxypropylamine are summarized in the tables below.
These properties are crucial for its handling, application, and safety considerations in a
laboratory and industrial setting.

ble 1: C | and Physical :

Property Value Reference
Appearance Colorless to faintly yellow liquid  [1]

Odor Ammonia-like [3]

Density 0.874 g/mL at 25 °C

Boiling Point 117-118 °C at 733 mmHg

Melting Point -65 °C /-85 °F [3]

Vapor Pressure 12.0 mmHg at 20 °C [1]

Vapor Density 3.07 (vs air)

Refractive Index n20/D 1.417

Solubilit Miscible with water, ethanol,
olubility
toluene, acetone, and hexane

ble 2: Saf LEl bili

Property Value Reference
Flash Point 27 °C (80.6 °F) - closed cup
Autoignition Temperature 320 °C /608 °F [3]
11.4-11.9 (100 g/L aqueous
pH : [3]
solution)
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Experimental Protocols

While specific, detailed experimental protocols for the determination of every physicochemical
property of 3-Methoxypropylamine are not readily available in the public domain, standardized
methods established by organizations such as the OECD (Organisation for Economic Co-
operation and Development) and ASTM (American Society for Testing and Materials) are
typically employed. Below is a generalized workflow for the determination of a key property like

the boiling point.

General Experimental Workflow for Boiling Point
Determination

A common method for determining the boiling point of a liquid is using the distillation method,
which aligns with OECD Test Guideline 103.

aaaaaaaaaaaa

Click to download full resolution via product page

A generalized workflow for determining the boiling point of a liquid.

Reactivity and Stability

 Stability: 3-Methoxypropylamine is stable under normal conditions. It is, however, air-
sensitive and hygroscopic.[3][6]

e Incompatible Materials: It is incompatible with strong oxidizing agents, strong acids, acid
anhydrides, and acid chlorides.[3]

e Hazardous Decomposition Products: Upon combustion, it may produce nitrogen oxides
(NOx), carbon monoxide (CO), and carbon dioxide (COz2).[3]
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Applications

3-Methoxypropylamine's unique combination of properties makes it a valuable intermediate and
additive in various applications:

o Water Treatment: It is used as a corrosion inhibitor in steam condensate systems and as a
flocculating agent.[2] It can also serve as a substitute for morpholine in water treatment
formulations.[2]

o Coatings and Waxes: It is used to make amine soaps that act as emulsifiers in anionic
coatings and wax formulations.[2] The volatility of MOPA with water allows for the formation
of an insoluble wax film.

e Synthesis: It serves as an intermediate in the manufacturing of pharmaceuticals, dyes (such
as disperse blue 60), and agrochemicals.

o Other Uses: Itis also found in insecticide emulsions, paint solvents, and textile auxiliaries.

Safety and Handling

3-Methoxypropylamine is a flammable liquid and is corrosive, causing severe skin burns and
eye damage.[4][7] It is also harmful if swallowed and may cause an allergic skin reaction.[3][6]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection when handling this chemical.[6][7]

o Handling: Use in a well-ventilated area and keep away from heat, sparks, and open flames.
[6][8] Ground and bond containers and receiving equipment to prevent static discharge.[6]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[6]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.

Logical Relationships in Safety Procedures

The following diagram illustrates the logical flow of actions in case of accidental exposure to 3-
Methoxypropylamine, as derived from safety data sheets.
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Accidental Exposure

Skin Contact Eye Contact Inhalation
A A
( Immediately remove contaminated clothing ) Rinse cautiously with water for several minutes Move person to fresh air
\ A
( Rinse skin with water/shower for at least 15 minutes ) Remove contact lenses, if present and easy to do Keep comfortable for breathing
\ A
( Seek immediate medical attention ) Continue rinsing If breathing is difficult, give oxygen
Seek immediate medical attention Seek immediate medical attention

Click to download full resolution via product page

First aid procedures for exposure to 3-Methoxypropylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical properties of Butyl(3-
methoxypropyl)amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15251572#physicochemical-properties-of-butyl-3-
methoxypropyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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